1-(5-Bromo-2-chloropyrimidin-4-yl)piperidine-4-carboxamide

• Molecular Formula: C10H12BrClN4O
• Molecular Weight: 319.58 g/mol
• IUPAC Name: 1-(5-bromo-2-chloropyrimidin-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C10H12BrClN4O/c11-7-5-14-10(12)15-9(7)16-3-1-6(2-4-16)8(13)17/h5-6H,1-4H2,(H2,13,17)
• InChI Key: HDDXRDGHAHPMFP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C2=NC(=NC=C2Br)Cl

Description

1-(5-Bromo-2-chloropyrimidin-4-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C10H12BrClN4O and its molecular weight is 319.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2,4-dichloropyrimidine (0.11 g, 0.50 mmol) and isonipecotamide (77 mg, 0.60 mmol) in DMF (2 mL) was added triethylamine (77 μL, 0.55 mmol) and the mixture was stirred at r.t. for 4.5 h. The mixture was poured into a saturated solution of sodium hydrogen carbonate (10 mL) and extracted with EtOAc (2×10 mL). The combined organic extracts were washed with water (10 mL), brine (10 mL), dried (MgSO4) and concentrated under reduced pressure. The crude product was purified by flash column chromatography on silica gel (CH2Cl2, MeOH, 98:2) to furnish the title compound as a white solid (174 mg, 95%), m/z (ESI) C10H12BrClN4NaO requires 340.9775 found [M+Na]+ 340.9776.